Cas no 1209289-08-6 (5-bromo-3-ethynyl-pyrazin-2-amine)

5-bromo-3-ethynyl-pyrazin-2-amine structure
1209289-08-6 structure
Product Name:5-bromo-3-ethynyl-pyrazin-2-amine
CAS No:1209289-08-6
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD09999142
CID:824465
PubChem ID:45789618
Update Time:2025-07-21

5-bromo-3-ethynyl-pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-3-ethynylpyrazine
    • 5-bromo-3-ethynylpyrazin-2-amine
    • QC-6864
    • ZSNRFVADJWPLOF-UHFFFAOYSA-N
    • 5-Bromo-3-ethynyl-2-pyrazinamine
    • FCH880142
    • 5-bromo-3-ethynyl-pyrazin-2-ylamine
    • WT82738
    • RL00871
    • BC004749
    • AX8158118
    • ST24027735
    • X9456
    • 5-bromo-3-ethynyl-pyrazin-2-amine
    • J-517021
    • SCHEMBL14853080
    • MFCD09999142
    • DB-061833
    • FS-2760
    • SY107684
    • AKOS006304265
    • 1209289-08-6
    • DTXSID70671903
    • CS-0043018
    • MDL: MFCD09999142
    • Inchi: 1S/C6H4BrN3/c1-2-4-6(8)9-3-5(7)10-4/h1,3H,(H2,8,9)
    • InChI Key: ZSNRFVADJWPLOF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C#C)=N1)N

Computed Properties

  • Exact Mass: 196.95900
  • Monoisotopic Mass: 196.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.80±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 51.80000
  • LogP: 1.38380

5-bromo-3-ethynyl-pyrazin-2-amine Security Information

5-bromo-3-ethynyl-pyrazin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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